Cas no 1272734-81-2 (7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-)

• Product Name: 7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-
• CAS No: 1272734-81-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5582395
• PubChem ID: 130700094
• Update Time: 2025-06-08

7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-
• methyl(S)-3-amino-2,3-dihydrobenzofuran-7-carboxylate
• METHYL (3S)-3-AMINO-2,3-DIHYDROBENZO[2,3-B]FURAN-7-CARBOXYLATE
• METHYL(3S)-3-AMINO-2,3-DIHYDROBENZO[2,3-B]FURAN-7-CARBOXYLATE
• 1272734-81-2
• N16596

• Inchi： 1S/C10H11NO3/c1-13-10(12)7-4-2-3-6-8(11)5-14-9(6)7/h2-4,8H,5,11H2,1H3/t8-/m1/s1
• InChI Key： RKNYRLQHRNHEPV-MRVPVSSYSA-N
• SMILES： O1C2C(C(=O)OC)=CC=CC=2[C@@H](C1)N

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on 7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-

7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)-: A Comprehensive Overview

7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS no1272734-81-2, belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzofuran core and the presence of both amino and ester functional groups, make it a promising candidate for further investigation in drug discovery and development.

The benzofuran moiety is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Its aromatic structure provides a stable scaffold that can interact with biological targets, while the presence of heteroatoms such as oxygen and nitrogen enhances its binding affinity. In particular, the 3-amino group and the methyl ester at the 2-position contribute to the compound's reactivity and potential for further derivatization.

Recent studies have highlighted the importance of stereochemistry in the biological activity of pharmaceutical compounds. The (3S) configuration of the stereocenter in 7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- is crucial for its interaction with biological targets. This stereochemical specificity has been demonstrated to influence both the efficacy and selectivity of drug candidates. The (S)-configuration at the 3-position has been shown to enhance binding to certain enzymes and receptors, making it a valuable feature for medicinal chemists.

The synthesis of this compound involves a series of well-established organic reactions, including condensation, reduction, and esterification steps. The process requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in both academic research and industrial applications.

In the realm of drug discovery, 7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its structural framework can be modified to create novel derivatives with enhanced pharmacological properties. For instance, replacing the methyl ester with other functional groups or introducing additional stereocenters could lead to compounds with improved bioavailability and target specificity.

The compound's biological activity has been explored in various preclinical studies. Initial research suggests that it may exhibit properties relevant to treating neurological disorders, inflammation, and cancer. These findings are based on its ability to modulate certain signaling pathways and interact with key proteins involved in these diseases. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational chemistry tools has become increasingly important in evaluating the properties of such compounds. Molecular modeling techniques can predict how 7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- interacts with biological targets at the molecular level. These predictions can guide experimental design and help identify optimal conditions for synthesis and testing.

The pharmaceutical industry continues to invest in innovative approaches to drug development. The unique structural features of CAS no1272734-81-2 make it an attractive candidate for further exploration. By leveraging advances in synthetic chemistry and biotechnology, researchers aim to harness its potential for creating new therapeutic agents that address unmet medical needs.

In conclusion, 7-Benzofurancarboxylic acid, 3-amino-2,3-dihydro-, methyl ester, (3S)- represents a significant area of interest in medicinal chemistry. Its complex structure and stereochemical features offer opportunities for developing novel drugs with targeted therapeutic effects. As research progresses, this compound is likely to play a crucial role in advancing our understanding of disease mechanisms and developing new treatment strategies.